Cas no 177787-25-6 (4-Chloro-3-fluorobenzoyl Chloride)

• Product Name: 4-Chloro-3-fluorobenzoyl Chloride
• CAS No: 177787-25-6
• MF: C₇H₃Cl₂FO
• MW: 193.00252366066
• MDL: MFCD02091532
• CID: 112726
• PubChem ID: 3866299
• Update Time: 2025-06-08

4-Chloro-3-fluorobenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-chloro-3-fluoro-
• 4-Chloro-3-fluorobenzoyl chloride
• Benzoyl chloride, 4-chloro-3-fluoro- (9CI)
• 3-Fluoro-4-chlorobenzoyl chloride
• AC1MZ37R
• CTK6G5407
• JRD-1336
• PC7293
• SBB091528
• 4-Chloro-3-fluorobenzoylchloride97%
• 4-Chloro-3-fluorobenzoyl chloride 97%
• SCHEMBL3026551
• HJMGUKOEVZJUAO-UHFFFAOYSA-N
• 177787-25-6
• MFCD02091532
• AM61365
• 4-Chloro-3-fluorobenzoylchloride
• Benzoyl chloride, 4-chloro-3-fluoro-
• DTXSID20397601
• PS-10777
• FT-0676993
• A856782
• J-011319
• AKOS006345465
• 4-chloro-3-fluoro-benzoyl Chloride
• SY018878
• 4-Chloro-3-fluorobenzoyl Chloride

• MDL： MFCD02091532
• Inchi： 1S/C7H3Cl2FO/c8-5-2-1-4(7(9)11)3-6(5)10/h1-3H
• InChI Key： HJMGUKOEVZJUAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)Cl)=CC=1F

Computed Properties

• Exact Mass: 191.95459
• Monoisotopic Mass: 191.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.462
• Boiling Point: 222 ºC
• Flash Point: 88 ºC
• PSA: 17.07

4-Chloro-3-fluorobenzoyl Chloride Security Information

• HazardClass：CORROSIVE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Chloro-3-fluorobenzoyl Chloride

Introduction to 4-Chloro-3-fluorobenzoyl Chloride (CAS No. 177787-25-6)

4-Chloro-3-fluorobenzoyl Chloride, identified by the Chemical Abstracts Service Number (CAS No.) 177787-25-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoyl chlorides, which are widely utilized as intermediates in the synthesis of various biologically active molecules. The presence of both chlorine and fluorine substituents on the benzene ring imparts unique electronic and steric properties, making it a valuable building block for further chemical modifications.

The structure of 4-Chloro-3-fluorobenzoyl Chloride consists of a benzene ring substituted at the 4-position with a chlorine atom and at the 3-position with a fluorine atom, with a carbonyl chloride group (-COCl) attached to the ring. This arrangement enhances its reactivity, particularly in nucleophilic substitution reactions, where it serves as an effective acylating agent. The compound’s ability to participate in such reactions has made it a cornerstone in the development of novel pharmaceuticals and agrochemicals.

In recent years, 4-Chloro-3-fluorobenzoyl Chloride has been extensively studied for its potential applications in medicinal chemistry. One of the most notable areas of research involves its use as a precursor in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, researchers have explored its utility in constructing pyridine and pyrimidine derivatives, which are key scaffolds in many therapeutic agents. The fluorine atom, in particular, plays a crucial role in modulating the pharmacokinetic properties of these derivatives, such as improving metabolic stability and bioavailability.

Moreover, the chloro group on the benzene ring provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are instrumental in constructing complex molecular architectures, enabling the design of molecules with tailored biological activities. Recent studies have demonstrated the efficacy of 4-Chloro-3-fluorobenzoyl Chloride in generating novel inhibitors targeting enzyme-catalyzed pathways relevant to inflammatory diseases and cancer. The compound’s ability to undergo selective modifications has opened new avenues for drug discovery.

The agrochemical industry has also recognized the significance of 4-Chloro-3-fluorobenzoyl Chloride as an intermediate in the synthesis of advanced pesticides and herbicides. The introduction of fluorine into agrochemicals often enhances their potency and environmental persistence, making them more effective against pests while maintaining safety profiles. Researchers have leveraged this compound to develop next-generation crop protection agents that exhibit improved selectivity and reduced toxicity to non-target organisms.

From a synthetic chemistry perspective, 4-Chloro-3-fluorobenzoyl Chloride offers remarkable versatility due to its reactivity at multiple sites. The carbonyl chloride group is highly electrophilic, readily reacting with nucleophiles such as amines and alcohols to form amides and esters, respectively. This property has been exploited in large-scale organic synthesis, where efficient acylation reactions are required. Additionally, the presence of both chlorine and fluorine allows for directed functionalization strategies, enabling chemists to fine-tune molecular properties with precision.

The industrial production of 4-Chloro-3-fluorobenzoyl Chloride adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as recrystallization or distillation to isolate the compound in high yields. These efforts are critical given that impurities can significantly impact downstream applications, particularly in pharmaceutical settings where even minor contaminants can affect efficacy or safety.

Recent advancements in computational chemistry have further enhanced our understanding of 4-Chloro-3-fluorobenzoyl Chloride’s reactivity and potential applications. Molecular modeling studies have provided insights into how structural modifications influence biological activity, guiding rational drug design efforts. These computational approaches complement experimental work by predicting reaction outcomes and optimizing synthetic routes before costly laboratory trials.

In conclusion,4-Chloro-3-fluorobenzoyl Chloride (CAS No. 177787-25-6) is a multifaceted compound with broad utility across pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical transformations that drive innovation in drug discovery and crop protection technologies. As research continues to uncover new applications for this versatile intermediate,4-Chloro-3-fluorobenzoyl Chloride is poised to remain at forefront of organic synthesis and medicinal chemistry endeavors.